![molecular formula C10H14N2OS B1307535 5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide CAS No. 588696-80-4](/img/structure/B1307535.png)
5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide
Overview
Description
“5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide” is a chemical compound with the molecular weight of 210.3 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for “5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide” is1S/C10H14N2OS/c11-12-10(13)9-6-7-4-2-1-3-5-8(7)14-9/h6H,1-5,11H2,(H,12,13) . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide” is a solid at room temperature . Its molecular weight is 210.3 .Scientific Research Applications
Pharmaceutical Drug Development
This compound is a valuable intermediate in the synthesis of various pharmaceuticals. Its structural motif, incorporating both thiophene and hydrazide functionalities, makes it a candidate for the development of novel drugs with potential antibacterial and anti-inflammatory properties . Researchers are exploring its derivatives for therapeutic applications, particularly as it shows promise in inhibiting bacterial growth.
Agricultural Chemicals
In agriculture, the compound’s derivatives could be used to synthesize new pesticides or herbicides. The thiophene ring is known for its bioactivity, and when combined with the carbohydrazide moiety, it may lead to the development of compounds that can effectively target pests and diseases affecting crops .
Material Science
“5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide” could serve as a precursor for materials with specific electronic or photonic properties. Thiophenes are often used in the creation of conductive polymers, and the addition of a carbohydrazide group could introduce new functionalities to these materials .
Environmental Science
The compound may have applications in environmental science, particularly in the removal or breakdown of pollutants. Its potential to form complex structures with metals could be utilized in creating filtration materials or catalysts for breaking down toxic substances .
Biochemistry Research
In biochemistry, this compound can be used to study enzyme-substrate interactions, especially those involving hydrazide or thiophene reactive sites. It could also be used to design inhibitors or activators for specific biochemical pathways .
Pharmacology
The pharmacological potential of thiophene derivatives is well-documented, with several compounds exhibiting significant medicinal properties. As such, “5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide” could be instrumental in the discovery of new pharmacological agents, particularly in the realm of central nervous system disorders and cancer treatment .
Safety And Hazards
properties
IUPAC Name |
5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2OS/c11-12-10(13)9-6-7-4-2-1-3-5-8(7)14-9/h6H,1-5,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APDQSPXWVVODJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)SC(=C2)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40392779 |
Source
|
| Record name | 5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40392779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide | |
CAS RN |
588696-80-4 |
Source
|
| Record name | 5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40392779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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